Cas no 2172515-03-4 ((4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine)

• Product Name: (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine
• CAS No: 2172515-03-4
• MF: C₁₂H₁₇BrClN
• MW: 290.627081632614
• CID: 5966930
• PubChem ID: 165860762
• Update Time: 2025-10-28

(4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine
• EN300-1282815
• (4-bromobutan-2-yl)[(4-chloro-3-methylphenyl)methyl]amine
• 2172515-03-4

• Inchi： 1S/C12H17BrClN/c1-9-7-11(3-4-12(9)14)8-15-10(2)5-6-13/h3-4,7,10,15H,5-6,8H2,1-2H3
• InChI Key： DLFAHDDNCHEDRS-UHFFFAOYSA-N
• SMILES： BrCCC(C)NCC1C=CC(=C(C)C=1)Cl

Computed Properties

• Exact Mass: 289.02329g/mol
• Monoisotopic Mass: 289.02329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine

Comprehensive Analysis of (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine (CAS No. 2172515-03-4)

The compound (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine (CAS No. 2172515-03-4) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 4-bromobutan-2-yl group and a 4-chloro-3-methylphenyl moiety, which are critical for its potential applications in pharmaceutical and agrochemical research. The combination of bromine and chlorine substituents in this molecule makes it a subject of interest for researchers exploring halogenated compounds in drug discovery.

In recent years, the demand for halogenated amines like (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine has surged due to their versatility in synthetic chemistry. Researchers are particularly interested in how the bromine and chlorine atoms influence the compound's reactivity and binding affinity. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small structural modifications can lead to significant changes in biological activity. The compound's potential as a building block for high-value intermediates is another area of exploration.

The synthesis of (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine involves multi-step organic reactions, often starting from commercially available precursors. One common approach is the nucleophilic substitution of a 4-chloro-3-methylbenzyl derivative with a 4-bromobutan-2-amine intermediate. The reaction conditions, such as temperature and solvent choice, are carefully optimized to maximize yield and purity. This process is frequently discussed in forums and research papers, as it exemplifies modern green chemistry principles by minimizing waste and improving atom economy.

From an analytical perspective, CAS No. 2172515-03-4 is characterized using techniques like nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm the compound's identity and purity, which are essential for its use in downstream applications. The 4-bromobutan-2-yl group, in particular, gives distinct signals in NMR spectra, aiding in structural verification. Analytical data for this compound is often sought after by chemists working on method development or quality control.

The potential applications of (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine extend to material science and catalysis. For instance, its halogenated structure could serve as a ligand in transition metal-catalyzed reactions, a hot topic in cross-coupling chemistry. Additionally, the compound's amine functionality makes it a candidate for designing ionic liquids or polymeric materials with tailored properties. These applications are frequently explored in academic and industrial settings, reflecting the compound's relevance in cutting-edge research.

Safety and handling of CAS No. 2172515-03-4 are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices, such as using personal protective equipment (PPE) and working in a fume hood, are recommended. The compound's stability under various conditions is a common query among researchers, especially those planning long-term storage or transportation. Documentation on its material safety data sheet (MSDS) is essential for compliance and risk assessment.

In conclusion, (4-bromobutan-2-yl)(4-chloro-3-methylphenyl)methylamine (CAS No. 2172515-03-4) is a multifaceted compound with significant potential in synthetic and applied chemistry. Its structural features, such as the 4-bromobutan-2-yl and 4-chloro-3-methylphenyl groups, make it a valuable tool for researchers exploring new chemical spaces. As the scientific community continues to prioritize sustainable synthesis and functional materials, this compound is likely to remain a topic of interest in both academic and industrial research.